Glyyunnansapogenin A
Glyyunnansapogenin A
Brand Name:
Vulcanchem
CAS No.:
131137-98-9
VCID:
VC0145309
InChI:
InChI=1S/C30H46O5/c1-25(24(34)35)13-14-26(2)19(15-25)18-7-8-21-27(3)11-10-22(32)28(4,17-31)20(27)9-12-29(21,5)30(18,6)16-23(26)33/h7,19-22,31-32H,8-17H2,1-6H3,(H,34,35)/t19-,20?,21-,22+,25-,26+,27+,28-,29-,30-/m1/s1
SMILES:
CC1(CCC2(C(C1)C3=CCC4C5(CCC(C(C5CCC4(C3(CC2=O)C)C)(C)CO)O)C)C)C(=O)O
Molecular Formula:
C30H46O5
Molecular Weight:
486.693
Glyyunnansapogenin A
CAS No.: 131137-98-9
Cat. No.: VC0145309
Molecular Formula: C30H46O5
Molecular Weight: 486.693
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 131137-98-9 |
|---|---|
| Molecular Formula | C30H46O5 |
| Molecular Weight | 486.693 |
| IUPAC Name | (2R,4aS,6aR,6aS,6bR,9S,10S,12aR,14bR)-10-hydroxy-9-(hydroxymethyl)-2,4a,6a,6b,9,12a-hexamethyl-5-oxo-3,4,6,6a,7,8,8a,10,11,12,13,14b-dodecahydro-1H-picene-2-carboxylic acid |
| Standard InChI | InChI=1S/C30H46O5/c1-25(24(34)35)13-14-26(2)19(15-25)18-7-8-21-27(3)11-10-22(32)28(4,17-31)20(27)9-12-29(21,5)30(18,6)16-23(26)33/h7,19-22,31-32H,8-17H2,1-6H3,(H,34,35)/t19-,20?,21-,22+,25-,26+,27+,28-,29-,30-/m1/s1 |
| Standard InChI Key | JLSMRQKPAPRPMB-ZFAAWLBYSA-N |
| SMILES | CC1(CCC2(C(C1)C3=CCC4C5(CCC(C(C5CCC4(C3(CC2=O)C)C)(C)CO)O)C)C)C(=O)O |
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